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Compound of Interest

Compound Name:
Diethyl 1-benzylpyrrolidine-2,5-

dicarboxylate

Cat. No.: B102683 Get Quote

Technical Guide: Diethyl 1-benzylpyrrolidine-2,5-
dicarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl 1-benzylpyrrolidine-2,5-
dicarboxylate, a key intermediate in organic synthesis and medicinal chemistry. The document

details its chemical identity, physicochemical properties, a representative synthetic protocol,

and its applications in research and development.

Compound Identification and Properties
Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is a pyrrolidine derivative characterized by a

benzyl group attached to the nitrogen atom and two ethyl ester groups at positions 2 and 5 of

the pyrrolidine ring.[1] The stereochemistry of the ester groups can vary, leading to different

isomers.

Chemical Identifiers
Several CAS numbers are associated with this compound, often distinguishing its

stereoisomers or salt forms. It is crucial for researchers to note these distinctions when

sourcing materials.
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Identifier Data

Chemical Name Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Molecular Formula C₁₇H₂₃NO₄

Molecular Weight 305.37 g/mol

CAS Number (cis-isomer) 52321-06-9

CAS Number (Mixture) 17740-40-8

CAS Number (HCl Salt) 93478-48-9

IUPAC Name diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Canonical SMILES
CCOC(=O)C1CCC(N1CC2=CC=CC=C2)C(=O)

OCC

InChI Key LDUSEIANLSWKPY-UHFFFAOYSA-N

Physicochemical Properties
The following table summarizes the known and predicted physicochemical properties, primarily

associated with the cis-isomer (CAS 52321-06-9).

Property Value

Melting Point 123-125 °C

Boiling Point 145-148 °C (at 0.3 Torr)

Density (Predicted) 1.146 ± 0.06 g/cm³

Storage Temperature 2-8°C, Sealed in a dry environment

Synthesis and Experimental Protocols
The synthesis of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate typically involves the N-

benzylation of a pre-existing diethyl pyrrolidine-2,5-dicarboxylate precursor. While a specific,

detailed protocol from a single peer-reviewed source is not readily available, the following

procedure is based on established chemical transformations for this compound class.[2]
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Representative Synthesis: N-Benzylation
This protocol describes the benzylation of the pyrrolidine nitrogen via nucleophilic substitution.

Reaction Scheme: Starting Material: Diethyl pyrrolidine-2,5-dicarboxylate Reagents: Benzyl

bromide, Potassium carbonate (K₂CO₃) Solvent: N,N-Dimethylformamide (DMF) Product:

Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Experimental Protocol:

Reaction Setup: To a solution of diethyl pyrrolidine-2,5-dicarboxylate (1.0 equivalent) in

anhydrous N,N-Dimethylformamide (DMF), add potassium carbonate (K₂CO₃, approx. 1.5-

2.0 equivalents) as a base.

Addition of Reagent: To the stirred suspension, add benzyl bromide (1.1 equivalents)

dropwise at room temperature.

Reaction Conditions: Heat the reaction mixture to 80°C and maintain stirring under an inert

atmosphere (e.g., Nitrogen or Argon) for several hours. Reaction progress can be monitored

by Thin-Layer Chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature. Quench the reaction by adding water and extract the product with a suitable

organic solvent, such as ethyl acetate.

Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be

purified by silica gel column chromatography to yield the final product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b102683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up & Purification

Diethyl pyrrolidine-
2,5-dicarboxylate

Add Benzyl Bromide

Potassium Carbonate DMF (Solvent)

Heat to 80°C

Stir under N2

Quench with Water

Cool to RT

Extract with
Ethyl Acetate

Purify via
Chromatography

Final Product:
Diethyl 1-benzylpyrrolidine-

2,5-dicarboxylate

Click to download full resolution via product page

General workflow for the synthesis of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate.
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Applications in Research and Development
Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is primarily utilized as a versatile building

block in pharmaceutical research and synthetic chemistry.[2] Its structural features allow for

further chemical modifications, such as hydrolysis of the ester groups to the corresponding

dicarboxylic acid, reduction to diols, or transesterification.[2]

Pharmaceutical Intermediate
The pyrrolidine scaffold is a common feature in many biologically active compounds.

Derivatives of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate have been investigated for their

potential in treating neurological disorders, attributed to their ability to interact with

neurotransmitter systems.[2] Additionally, related structures have shown potential as analgesic

and anti-inflammatory agents.[2]
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Role as a precursor in drug discovery pathways.

Safety and Handling
For CAS number 17740-40-8, the following GHS hazard and precautionary statements have

been identified. Researchers should always consult the specific Safety Data Sheet (SDS)

provided by the supplier before handling this chemical.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/eye protection/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate CAS
number and identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102683#diethyl-1-benzylpyrrolidine-2-5-
dicarboxylate-cas-number-and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b102683#diethyl-1-benzylpyrrolidine-2-5-dicarboxylate-cas-number-and-identification
https://www.benchchem.com/product/b102683#diethyl-1-benzylpyrrolidine-2-5-dicarboxylate-cas-number-and-identification
https://www.benchchem.com/product/b102683#diethyl-1-benzylpyrrolidine-2-5-dicarboxylate-cas-number-and-identification
https://www.benchchem.com/product/b102683#diethyl-1-benzylpyrrolidine-2-5-dicarboxylate-cas-number-and-identification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b102683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

